N'-{4-[(4-bromobenzyl)oxy]-3-methoxybenzylidene}-4-methylbenzenesulfonohydrazide

• IUPAC Name: N-[(E)-[4-[(4-bromophenyl)methoxy]-3-methoxyphenyl]methylideneamino]-4-methylbenzenesulfonamide
• InChI: InChI=1S/C22H21BrN2O4S/c1-16-3-10-20(11-4-16)30(26,27)25-24-14-18-7-12-21(22(13-18)28-2)29-15-17-5-8-19(23)9-6-17/h3-14,25H,15H2,1-2H3/b24-14+
• InChI Key: QVJFFEKCDOKTSY-ZVHZXABRSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NN=CC2=CC(=C(C=C2)OCC3=CC=C(C=C3)Br)OC
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)N/N=C/C2=CC(=C(C=C2)OCC3=CC=C(C=C3)Br)OC
• Molecular Formula: C22H21BrN2O4S
• Molecular Weight: 489.4 g/mol

Description

N-{4-[(4-bromobenzyl)oxy]-3-methoxybenzylidene}-4-methylbenzenesulfonohydrazide, also known as BBMSH, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BBMSH is a sulfonohydrazide derivative that has a benzylidene group and a bromobenzyl ether moiety. This compound possesses unique structural features that make it a promising candidate for drug development, material science, and catalysis.

Mechanism of Action

The mechanism of action of N'-{4-[(4-bromobenzyl)oxy]-3-methoxybenzylidene}-4-methylbenzenesulfonohydrazide is not fully understood. However, it has been suggested that the benzylidene group of N'-{4-[(4-bromobenzyl)oxy]-3-methoxybenzylidene}-4-methylbenzenesulfonohydrazide may interact with cellular proteins and enzymes, leading to the induction of apoptosis in cancer cells. The sulfonohydrazide moiety of N'-{4-[(4-bromobenzyl)oxy]-3-methoxybenzylidene}-4-methylbenzenesulfonohydrazide may also play a role in its anticancer activity by inhibiting the activity of enzymes involved in cancer cell proliferation.
Biochemical and Physiological Effects:
N'-{4-[(4-bromobenzyl)oxy]-3-methoxybenzylidene}-4-methylbenzenesulfonohydrazide has been shown to have low toxicity and high biocompatibility, making it a promising candidate for drug development. In vitro and in vivo studies have shown that N'-{4-[(4-bromobenzyl)oxy]-3-methoxybenzylidene}-4-methylbenzenesulfonohydrazide has no significant adverse effects on normal cells and tissues. However, further studies are needed to determine the long-term effects of N'-{4-[(4-bromobenzyl)oxy]-3-methoxybenzylidene}-4-methylbenzenesulfonohydrazide on human health.

Advantages and Limitations for Lab Experiments

The advantages of using N'-{4-[(4-bromobenzyl)oxy]-3-methoxybenzylidene}-4-methylbenzenesulfonohydrazide in lab experiments include its high purity, low toxicity, and high biocompatibility. N'-{4-[(4-bromobenzyl)oxy]-3-methoxybenzylidene}-4-methylbenzenesulfonohydrazide is also easy to synthesize and can be used as a building block for the synthesis of other compounds. However, the limitations of using N'-{4-[(4-bromobenzyl)oxy]-3-methoxybenzylidene}-4-methylbenzenesulfonohydrazide in lab experiments include its high cost, limited availability, and the need for specialized equipment for its synthesis.

Future Directions

There are several future directions for research on N'-{4-[(4-bromobenzyl)oxy]-3-methoxybenzylidene}-4-methylbenzenesulfonohydrazide. In drug development, N'-{4-[(4-bromobenzyl)oxy]-3-methoxybenzylidene}-4-methylbenzenesulfonohydrazide can be further optimized to improve its anticancer activity and selectivity. N'-{4-[(4-bromobenzyl)oxy]-3-methoxybenzylidene}-4-methylbenzenesulfonohydrazide-based MOFs can also be further studied for their potential applications in catalysis and gas storage. Additionally, the mechanism of action of N'-{4-[(4-bromobenzyl)oxy]-3-methoxybenzylidene}-4-methylbenzenesulfonohydrazide can be further elucidated to better understand its biological effects. Overall, N'-{4-[(4-bromobenzyl)oxy]-3-methoxybenzylidene}-4-methylbenzenesulfonohydrazide is a promising compound that has the potential to make significant contributions to various fields.

Synthesis Methods

The synthesis of N'-{4-[(4-bromobenzyl)oxy]-3-methoxybenzylidene}-4-methylbenzenesulfonohydrazide involves the reaction of 4-bromobenzyl alcohol with 3-methoxybenzaldehyde in the presence of a base catalyst. The resulting intermediate is then treated with 4-methylbenzenesulfonyl hydrazide to obtain the final product. This method is simple, efficient, and yields a high purity product.

Scientific Research Applications

N'-{4-[(4-bromobenzyl)oxy]-3-methoxybenzylidene}-4-methylbenzenesulfonohydrazide has been extensively studied for its potential applications in various fields. In drug development, N'-{4-[(4-bromobenzyl)oxy]-3-methoxybenzylidene}-4-methylbenzenesulfonohydrazide has shown promising anticancer activity against breast cancer cell lines. It has been reported that N'-{4-[(4-bromobenzyl)oxy]-3-methoxybenzylidene}-4-methylbenzenesulfonohydrazide induces apoptosis in breast cancer cells by activating the caspase pathway. N'-{4-[(4-bromobenzyl)oxy]-3-methoxybenzylidene}-4-methylbenzenesulfonohydrazide has also been shown to inhibit the growth of other cancer cell lines, including colon and lung cancer.
In material science, N'-{4-[(4-bromobenzyl)oxy]-3-methoxybenzylidene}-4-methylbenzenesulfonohydrazide has been used as a building block for the synthesis of metal-organic frameworks (MOFs). MOFs are porous materials that have potential applications in gas storage, separation, and catalysis. N'-{4-[(4-bromobenzyl)oxy]-3-methoxybenzylidene}-4-methylbenzenesulfonohydrazide-based MOFs have shown high selectivity and catalytic activity for the conversion of aldehydes to nitriles.